Cas no 157763-72-9 (2-(1-benzothiophen-3-yl)-2-methylpropanenitrile)

• Product Name: 2-(1-benzothiophen-3-yl)-2-methylpropanenitrile
• CAS No: 157763-72-9
• MF: C₁₂H₁₁NS
• MW: 201.287441492081
• CID: 5912351
• PubChem ID: 83700327
• Update Time: 2025-06-12

2-(1-benzothiophen-3-yl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzothiophen-3-yl)-2-methylpropanenitrile
• EN300-1837707
• 157763-72-9

• Inchi： 1S/C12H11NS/c1-12(2,8-13)10-7-14-11-6-4-3-5-9(10)11/h3-7H,1-2H3
• InChI Key： GESKFCYANMFCMC-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC1=2)C(C#N)(C)C

Computed Properties

• Exact Mass: 201.06122053g/mol
• Monoisotopic Mass: 201.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 2-(1-benzothiophen-3-yl)-2-methylpropanenitrile

Comprehensive Overview of 2-(1-benzothiophen-3-yl)-2-methylpropanenitrile (CAS No. 157763-72-9)

2-(1-benzothiophen-3-yl)-2-methylpropanenitrile, with the CAS number 157763-72-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This nitrile derivative, featuring a benzothiophene core, is widely studied for its potential applications in drug discovery and organic synthesis. Researchers are particularly interested in its unique molecular structure, which combines a methylpropanenitrile moiety with a benzothiophene ring, offering versatile reactivity and functionalization opportunities.

In recent years, the demand for high-purity nitrile compounds like 2-(1-benzothiophen-3-yl)-2-methylpropanenitrile has surged due to their role as intermediates in the synthesis of bioactive molecules. The compound's CAS 157763-72-9 is frequently searched in academic databases and chemical marketplaces, reflecting its relevance in modern chemistry. Its structural features make it a valuable building block for developing small-molecule inhibitors and heterocyclic derivatives, which are pivotal in targeting various biological pathways.

The benzothiophene scaffold in 2-(1-benzothiophen-3-yl)-2-methylpropanenitrile is a hotspot for medicinal chemists exploring kinase inhibitors and GPCR modulators. This aligns with current trends in precision medicine and targeted therapy, where researchers seek compounds with optimized pharmacokinetic properties. The nitrile group (-CN) further enhances its utility by enabling click chemistry and bioconjugation, making it a candidate for proteolysis-targeting chimeras (PROTACs) and other advanced therapeutic modalities.

From a synthetic perspective, CAS 157763-72-9 is often discussed in forums and publications focusing on green chemistry and atom-efficient reactions. Innovations in catalytic C-H activation and microwave-assisted synthesis have streamlined its production, reducing waste and energy consumption. These advancements resonate with the growing emphasis on sustainable chemical processes, a topic frequently queried in AI-driven literature searches and academic SEO.

Analytical characterization of 2-(1-benzothiophen-3-yl)-2-methylpropanenitrile typically involves techniques like NMR spectroscopy, HPLC, and mass spectrometry, ensuring compliance with pharmaceutical-grade standards. Its stability under various conditions is a recurring subject in Q&A platforms, where users inquire about storage recommendations and compatibility with common reagents. Such practical insights are critical for industrial chemists and formulation scientists.

In summary, 2-(1-benzothiophen-3-yl)-2-methylpropanenitrile (157763-72-9) exemplifies the intersection of structural complexity and functional versatility in modern chemistry. Its applications span drug design, material science, and catalysis, addressing key challenges in R&D efficiency and molecular innovation. As interest in tailored heterocycles grows, this compound remains a focal point for both academic and industrial research.